Cas no 82195-42-4 (Phosphine, 1,16-hexadecanediylbis[diphenyl-)

Phosphine, 1,16-hexadecanediylbis[diphenyl- structure
82195-42-4 structure
Product Name:Phosphine, 1,16-hexadecanediylbis[diphenyl-
CAS No:82195-42-4
MF:C40H52P2
MW:594.788413047791
CID:696067
PubChem ID:21600304
Update Time:2025-04-19

Phosphine, 1,16-hexadecanediylbis[diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 16-diphenylphosphanylhexadecyl(diphenyl)phosphane
    • (Hexadecane-1,16-diyl)bis(diphenylphosphane)
    • DTXSID90616255
    • 82195-42-4
    • Phosphine, 1,16-hexadecanediylbis[diphenyl-
    • Inchi: 1S/C40H52P2/c1(3-5-7-9-11-25-35-41(37-27-17-13-18-28-37)38-29-19-14-20-30-38)2-4-6-8-10-12-26-36-42(39-31-21-15-22-32-39)40-33-23-16-24-34-40/h13-24,27-34H,1-12,25-26,35-36H2
    • InChI Key: IFRLCDHUEKHNNL-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCCCCCCCCCCCCCP(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 594.35442565g/mol
  • Monoisotopic Mass: 594.35442565g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 21
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12.7
  • Topological Polar Surface Area: 0Ų
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